Cas no 58138-44-6 (1,4-Naphthalenedione, 2-chloro-6,7-diethyl-)

• Product Name: 1,4-Naphthalenedione, 2-chloro-6,7-diethyl-
• CAS No: 58138-44-6
• MF: C₁₄H₁₃ClO₂
• MW: 248.704823255539
• CID: 343003
• PubChem ID: 12366401
• Update Time: 2025-04-19

1,4-Naphthalenedione, 2-chloro-6,7-diethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 2-chloro-6,7-diethyl-
• 2-chloro-6,7-diethylnaphthalene-1,4-dione
• 58138-44-6
• DTXSID10494496
• UURUSRZBFREQGF-UHFFFAOYSA-N
• 2-Chloro-6,7-diethyl-1,4-naphthoquinone

• Inchi： 1S/C14H13ClO2/c1-3-8-5-10-11(6-9(8)4-2)14(17)12(15)7-13(10)16/h5-7H,3-4H2,1-2H3
• InChI Key： UURUSRZBFREQGF-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2=CC(CC)=C(C=C2C1=O)CC)=O

Computed Properties

• Exact Mass: 248.06049
• Monoisotopic Mass: 248.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14